Cas no 2227715-62-8 ((2S)-2-(cyclopropylmethyl)oxirane)

• Product Name: (2S)-2-(cyclopropylmethyl)oxirane
• CAS No: 2227715-62-8
• MF: C₆H₁₀O
• MW: 98.1430020332336
• CID: 6400882
• PubChem ID: 165672489
• Update Time: 2025-06-09

(2S)-2-(cyclopropylmethyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(cyclopropylmethyl)oxirane
• 2227715-62-8
• EN300-1832538

• Inchi： 1S/C6H10O/c1-2-5(1)3-6-4-7-6/h5-6H,1-4H2/t6-/m0/s1
• InChI Key： XJRZMZSQKABHEI-LURJTMIESA-N
• SMILES： O1C[C@@H]1CC1CC1

Computed Properties

• Exact Mass: 98.073164938g/mol
• Monoisotopic Mass: 98.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 76.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 12.5Ų

Additional information on (2S)-2-(cyclopropylmethyl)oxirane

Recent Advances in the Application of (2S)-2-(cyclopropylmethyl)oxirane (CAS: 2227715-62-8) in Chemical Biology and Pharmaceutical Research

The compound (2S)-2-(cyclopropylmethyl)oxirane (CAS: 2227715-62-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This epoxide derivative, characterized by its cyclopropylmethyl substituent, has been explored as a versatile intermediate in the synthesis of bioactive molecules and as a potential pharmacophore in drug discovery. Recent studies have highlighted its role in modulating enzymatic activity, interacting with biological targets, and serving as a key building block in the development of novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (2S)-2-(cyclopropylmethyl)oxirane in the synthesis of selective kinase inhibitors. The researchers utilized this compound as a chiral scaffold to develop a series of compounds targeting protein kinases involved in inflammatory pathways. The study reported that derivatives of (2S)-2-(cyclopropylmethyl)oxirane exhibited improved selectivity profiles compared to existing inhibitors, with IC50 values in the low nanomolar range for specific kinase targets. Molecular docking studies revealed that the cyclopropylmethyl group contributed to enhanced binding affinity through hydrophobic interactions with the kinase active site.

In the realm of antimicrobial research, a recent investigation published in Bioorganic & Medicinal Chemistry Letters (2024) explored the antibacterial properties of (2S)-2-(cyclopropylmethyl)oxirane derivatives. The study synthesized a library of compounds incorporating this epoxide moiety and evaluated their activity against drug-resistant bacterial strains. Notably, several derivatives showed potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) ranging from 2-8 μg/mL. The researchers proposed that the strained epoxide ring might contribute to the antibacterial activity by reacting with nucleophilic residues in bacterial enzymes.

The compound has also found applications in chemical biology as a tool for protein labeling and modification. A 2024 Nature Chemical Biology publication described the use of (2S)-2-(cyclopropylmethyl)oxirane as a reactive handle for site-specific protein modification. The researchers developed a methodology where the epoxide could be selectively opened by engineered enzymes, enabling the attachment of various functional groups to proteins of interest. This approach showed particular promise for antibody-drug conjugate development, where controlled conjugation is crucial for maintaining therapeutic efficacy.

From a synthetic chemistry perspective, recent advances in the asymmetric synthesis of (2S)-2-(cyclopropylmethyl)oxirane have been reported. A 2023 paper in Organic Letters detailed a novel biocatalytic approach using engineered epoxide hydrolases to produce the compound with excellent enantioselectivity (>99% ee). This development is particularly significant as it provides a more sustainable and scalable route to this valuable chiral building block, addressing previous challenges in its large-scale production.

In conclusion, the growing body of research on (2S)-2-(cyclopropylmethyl)oxirane (CAS: 2227715-62-8) demonstrates its multifaceted potential in chemical biology and pharmaceutical applications. Its unique structural features continue to inspire novel synthetic strategies and therapeutic approaches, positioning it as a compound of significant interest in medicinal chemistry research. Future studies are expected to further explore its applications in targeted drug delivery systems and as a probe for studying biological systems.